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Compound of Interest

Compound Name: 1-Methyl-1-vinylcyclohexane

Cat. No.: B15232484

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the known hazards and
essential safety precautions for 1-Methyl-1-vinylcyclohexane (CAS No. 21623-78-9). Due to
the limited availability of a specific Safety Data Sheet (SDS) for this compound, this guide
synthesizes data from structurally similar molecules, including vinylcyclohexane,
methylcyclohexane, and 1-methyl-1-cyclohexene, to provide a robust safety profile. This
information is intended to enable researchers, scientists, and drug development professionals
to handle this compound with the utmost care and to implement appropriate safety protocols in
the laboratory setting.

Hazard Identification and Classification

Based on the analysis of its structural analogues, 1-Methyl-1-vinylcyclohexane is anticipated
to be a highly flammable liquid and vapor, a skin irritant, and may cause drowsiness or
dizziness. A significant hazard is the risk of aspiration if swallowed, which can be fatal. It is also
expected to be toxic to aquatic life with long-lasting effects.

Anticipated GHS Hazard Classification:

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15232484?utm_src=pdf-interest
https://www.benchchem.com/product/b15232484?utm_src=pdf-body
https://www.benchchem.com/product/b15232484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15232484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Hazard Class

Hazard Category

Flammable Liquids

Category 2

Skin Corrosion/Irritation

Category 2

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Narcotic Effects)

Aspiration Hazard

Category 1

Hazardous to the Aquatic Environment, Long-

Term Hazard

Category 2

Signal Word: Danger

Anticipated Hazard Statements:

o H225: Highly flammable liquid and vapor.[1][2]

e H315: Causes skin irritation.[3]

e H336: May cause drowsiness or dizziness.[1][3]

e H304: May be fatal if swallowed and enters airways.[1][2][3]

e H411: Toxic to aquatic life with long lasting effects.[1][4]

Physical and Chemical Properties (Inferred)

The following table summarizes the inferred physical and chemical properties of 1-Methyl-1-

vinylcyclohexane based on data from its structural analogues. These values should be

considered estimates.
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Property Inferred Value Source Analogue(s)
Molecular Formula CoHise [5]
Molecular Weight 124.22 g/mol [5]
Appearance Colorless liquid [6]

Vinylcyclohexane (128 °C), 1-

Boiling Point ~110-130 °C Methyl-1-cyclohexene (110-
111 °C)[6]
Flash Point <21°C Vinylcyclohexane (21 °C)

Vinylcyclohexane (0.805
Density ~0.8 g/mL g/mL), 1-Methyl-1-cyclohexene
(0.811 g/mL)[6]

N Insoluble in water; Soluble in
Solubility ] [6]
organic solvents.

Experimental Protocols: Safe Handling and
Emergency Procedures

Given the anticipated hazards, stringent safety protocols must be followed when handling 1-
Methyl-1-vinylcyclohexane.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly sealed safety goggles or a face shield.

o Skin Protection: Wear flame-retardant, chemically resistant gloves (e.g., nitrile) and a lab
coat.

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood. If the potential for inhalation of vapors is high, a respirator with an appropriate organic
vapor cartridge is recommended.

Handling and Storage
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e Handling:

o

Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

[¢]

Use non-sparking tools.[1][2]

[¢]

Ground and bond containers when transferring material to prevent static discharge.[1][2]

[e]

Avoid contact with skin and eyes.

o

Avoid breathing vapors.[1]

[¢]

Work in a well-ventilated area or a chemical fume hood.[1]

e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]
o Store away from incompatible materials such as oxidizing agents.[7]

o The storage area should be a designated flammable liquids cabinet or room.

Spill and Leak Procedures

o Small Spills:

[¢]

Eliminate all ignition sources.

Ventilate the area.

[e]

o

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

[¢]

Place the absorbent material in a sealed, labeled container for hazardous waste disposal.

[1]
e Large Spills:

o Evacuate the area immediately.
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o Contact emergency services and the institutional safety office.

o Prevent the spill from entering drains or waterways.[3]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes. Remove
contaminated clothing. Seek medical attention if irritation persists.[1]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[1][2][3]

Visualized Workflows

The following diagrams illustrate key workflows for the safe handling of 1-Methyl-1-
vinylcyclohexane.
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Safe Handling Workflow for 1-Methyl-1-vinylcyclohexane
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Caption: A logical workflow for the safe handling of 1-Methyl-1-vinylcyclohexane.
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Spill Response Protocol
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Caption: A stepwise protocol for responding to a spill of 1-Methyl-1-vinylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions-for-1-methyl-1-vinylcyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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